Cas no 2228429-42-1 (3-(4-aminobut-1-en-2-yl)-4-bromophenol)

• Product Name: 3-(4-aminobut-1-en-2-yl)-4-bromophenol
• CAS No: 2228429-42-1
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6035593
• PubChem ID: 165780672
• Update Time: 2025-06-13

3-(4-aminobut-1-en-2-yl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminobut-1-en-2-yl)-4-bromophenol
• 2228429-42-1
• EN300-1904453

• Inchi： 1S/C10H12BrNO/c1-7(4-5-12)9-6-8(13)2-3-10(9)11/h2-3,6,13H,1,4-5,12H2
• InChI Key： FSYQKOFXIKQELT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(=C)CCN)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(4-aminobut-1-en-2-yl)-4-bromophenol

Comprehensive Overview of 3-(4-aminobut-1-en-2-yl)-4-bromophenol (CAS No. 2228429-42-1): Properties, Applications, and Research Insights

3-(4-aminobut-1-en-2-yl)-4-bromophenol (CAS No. 2228429-42-1) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This brominated phenol derivative contains both an aminoalkene side chain and a phenolic hydroxyl group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in designing targeted therapies and bioactive molecules.

The compound's molecular structure combines a 4-bromophenol core with a 4-aminobut-1-en-2-yl substituent, creating opportunities for diverse chemical modifications. This structural flexibility aligns with current trends in precision medicine and small-molecule drug development, addressing frequent search queries like "novel bromophenol derivatives in medicine" or "aminoalkene applications in pharmaceuticals." Its dual functional groups enable participation in various reactions, including cross-coupling, amination, and electrophilic substitutions, which are hot topics in green chemistry discussions.

Recent studies highlight the compound's relevance in bioconjugation and proteolysis-targeting chimera (PROTAC) development, answering frequent researcher questions about "bromophenol-based linkers in bioconjugation." The 4-bromo moiety offers excellent leaving-group properties for nucleophilic aromatic substitution, while the terminal amine facilitates peptide coupling or carbamate formation. These features make it valuable for creating antibody-drug conjugates (ADCs), a rapidly growing field in oncology research.

From a material science perspective, the compound's conjugated system shows promise for organic electronic applications, responding to searches about "bromophenol derivatives in OLEDs." The electron-withdrawing bromine and electron-donating aminoalkene create interesting charge-transfer properties, potentially useful in designing organic semiconductors or photocatalysts. This dual functionality addresses the increasing demand for multifunctional organic materials in sustainable technology development.

Quality control of 3-(4-aminobut-1-en-2-yl)-4-bromophenol typically involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, addressing common queries about "characterization of aminoalkene phenols." The compound's stability profile under various conditions is crucial for researchers, with particular attention to its storage requirements and compatibility with different solvents. These practical considerations are frequently searched topics among laboratory professionals working with specialty chemicals.

In medicinal chemistry applications, the compound's structure-activity relationships are being explored for various biological targets. Its bromophenol core may interact with enzyme active sites, while the aminoalkene tail could enhance cell permeability—key considerations in searches about "optimizing drug-like properties." Recent publications suggest potential in developing kinase inhibitors and GPCR modulators, making it relevant to current drug discovery trends.

The synthesis of CAS 2228429-42-1 typically involves palladium-catalyzed coupling or regioselective bromination strategies, topics frequently searched by synthetic chemists. Process optimization focuses on improving atom economy and reducing heavy metal residues, aligning with green chemistry principles. These aspects respond to growing industry concerns about sustainable synthesis methods for pharmaceutical intermediates.

As research continues, 3-(4-aminobut-1-en-2-yl)-4-bromophenol demonstrates growing importance in chemical biology applications. Its ability to serve as a fluorescent probe precursor or biochemical tool addresses searches for "versatile phenol derivatives in imaging." The compound's structure-property relationships continue to be elucidated through computational and experimental studies, contributing valuable data to cheminformatics databases and QSAR modeling efforts.

Future directions for this compound include exploration in combinatorial chemistry libraries and high-throughput screening platforms. Its structural modularity makes it suitable for generating diverse analogs, answering frequent queries about "scaffold diversification strategies." With proper handling and application, CAS 2228429-42-1 represents an important tool for advancing molecular design in both therapeutic and material science domains.